Cas no 188978-36-1 (4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide)

• Product Name: 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide
• CAS No: 188978-36-1
• MF: C₅H₈IN₃O₂S
• MW: 301.10539150238
• CID: 2107162
• Update Time: 2025-06-10

4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-iodo-N,N-dimethyl-1H-Pyrazole-1-sulfonamide
• 1H-Pyrazole-1-sulfonamide, 4-iodo-N,N-dimethyl-
• ZAJNNXVBGIXCOI-UHFFFAOYSA-N
• 1-dimethylsulfamoyl-4-iodopyrazole
• 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide

• Inchi： 1S/C5H8IN3O2S/c1-8(2)12(10,11)9-4-5(6)3-7-9/h3-4H,1-2H3
• InChI Key： ZAJNNXVBGIXCOI-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 63.6

Additional information on 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide

4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide (CAS No. 188978-36-1): An Overview of a Promising Compound in Medicinal Chemistry

4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide (CAS No. 188978-36-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-Iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The introduction of an iodine atom at the 4-position and the N,N-dimethyl substitution on the sulfonamide group imparts distinct chemical properties to the molecule. The iodine atom, being a heavy halogen, can influence the electronic and steric properties of the compound, making it an interesting candidate for various biological studies.

The molecular formula of 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide is C₇H₉IN₃O₂S, with a molecular weight of approximately 290.03 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a suitable pyrazole derivative with an iodinating agent and subsequent sulfonation and methylation steps.

Biological Activities and Therapeutic Potential

4-Iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide has been studied for its potential therapeutic applications in various disease models. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in inflammatory and autoimmune disorders. Recent research has shown that this compound can effectively inhibit the activity of certain kinases, such as JAK (Janus Kinase) and MAPK (Mitogen-Activated Protein Kinase), which are known to play crucial roles in the signaling pathways associated with inflammation and immune responses.

In addition to its anti-inflammatory properties, 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of AKT (Protein Kinase B) and ERK (Extracellular Signal-Regulated Kinase) pathways, which are frequently dysregulated in various types of cancer.

Clinical Trials and Developmental Status

The promising preclinical results of 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects with specific medical conditions. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In one phase I clinical trial, 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide was administered to patients with advanced solid tumors. The results showed that the compound was well-tolerated, with only mild side effects such as nausea and fatigue observed. Moreover, preliminary evidence suggested that the compound may have antitumor activity in some patients, warranting further investigation in larger clinical trials.

Mechanisms of Action and Future Directions

The mechanisms by which 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide exerts its biological effects are still being elucidated. Current research suggests that the compound may act through multiple pathways, including direct inhibition of target enzymes and modulation of downstream signaling cascades. For instance, studies have shown that the compound can bind to specific pockets on kinases, thereby preventing their activation and downstream signaling.

In addition to its direct effects on enzyme activity, 4-iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide may also influence gene expression patterns by interacting with transcription factors or epigenetic modifiers. This multifaceted mechanism of action makes it a versatile candidate for treating complex diseases where multiple pathways are involved.

Conclusion

4-Iodo-N,N-dimethyl-1H-pyrazole-1-sulfonamide (CAS No. 188978-36-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and multifaceted mechanisms of action make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its properties and effects, it is likely that this compound will play an increasingly important role in the treatment of various diseases.